N-[4-(diethylamino)phenyl]-2-{[4-(2-furyl)-6-(trifluoromethyl)-2-pyrimidinyl]sulfanyl}acetamide

• Molecular Formula: C21H21F3N4O2S
• Molecular Weight: 450.5 g/mol
• IUPAC Name: N-[4-(diethylamino)phenyl]-2-[4-(furan-2-yl)-6-(trifluoromethyl)pyrimidin-2-yl]sulfanylacetamide
• InChI: InChI=1S/C21H21F3N4O2S/c1-3-28(4-2)15-9-7-14(8-10-15)25-19(29)13-31-20-26-16(17-6-5-11-30-17)12-18(27-20)21(22,23)24/h5-12H,3-4,13H2,1-2H3,(H,25,29)
• InChI Key: FPTSNPXAUKQOTA-UHFFFAOYSA-N
• SMILES: CCN(CC)C1=CC=C(C=C1)NC(=O)CSC2=NC(=CC(=N2)C(F)(F)F)C3=CC=CO3

Description

N-[4-(diethylamino)phenyl]-2-{[4-(2-furyl)-6-(trifluoromethyl)-2-pyrimidinyl]sulfanyl}acetamide, also known as DAPT, is a chemical compound that has been widely used in scientific research for its potential in inhibiting the Notch signaling pathway. This pathway plays a crucial role in various cellular processes such as proliferation, differentiation, and apoptosis, making it a promising target for therapeutic interventions.

Mechanism of Action

N-[4-(diethylamino)phenyl]-2-{[4-(2-furyl)-6-(trifluoromethyl)-2-pyrimidinyl]sulfanyl}acetamide acts as a gamma-secretase inhibitor, which blocks the cleavage of Notch receptors by the gamma-secretase enzyme. This leads to the accumulation of the Notch receptor intracellular domain (NICD) in the cytoplasm, which then translocates to the nucleus and activates downstream signaling pathways. By inhibiting this cleavage, N-[4-(diethylamino)phenyl]-2-{[4-(2-furyl)-6-(trifluoromethyl)-2-pyrimidinyl]sulfanyl}acetamide effectively blocks the Notch signaling pathway and its downstream effects.
Biochemical and Physiological Effects:
Studies have shown that N-[4-(diethylamino)phenyl]-2-{[4-(2-furyl)-6-(trifluoromethyl)-2-pyrimidinyl]sulfanyl}acetamide can effectively inhibit the proliferation and migration of cancer cells, induce apoptosis, and inhibit angiogenesis. In addition, N-[4-(diethylamino)phenyl]-2-{[4-(2-furyl)-6-(trifluoromethyl)-2-pyrimidinyl]sulfanyl}acetamide has been shown to improve cognitive function in animal models of Alzheimer's disease and to have cardio-protective effects. However, N-[4-(diethylamino)phenyl]-2-{[4-(2-furyl)-6-(trifluoromethyl)-2-pyrimidinyl]sulfanyl}acetamide may also have off-target effects on other signaling pathways, leading to potential side effects.

Advantages and Limitations for Lab Experiments

N-[4-(diethylamino)phenyl]-2-{[4-(2-furyl)-6-(trifluoromethyl)-2-pyrimidinyl]sulfanyl}acetamide is a widely used tool in scientific research due to its specificity in inhibiting the Notch signaling pathway. It can be easily synthesized in the lab and is relatively stable. However, N-[4-(diethylamino)phenyl]-2-{[4-(2-furyl)-6-(trifluoromethyl)-2-pyrimidinyl]sulfanyl}acetamide may have off-target effects on other signaling pathways, leading to potential confounding results. In addition, the optimal concentration and duration of N-[4-(diethylamino)phenyl]-2-{[4-(2-furyl)-6-(trifluoromethyl)-2-pyrimidinyl]sulfanyl}acetamide treatment may vary depending on the cell type and experimental conditions.

Future Directions

Further research is needed to fully understand the potential therapeutic applications of N-[4-(diethylamino)phenyl]-2-{[4-(2-furyl)-6-(trifluoromethyl)-2-pyrimidinyl]sulfanyl}acetamide. Future studies may focus on optimizing the dosage and duration of N-[4-(diethylamino)phenyl]-2-{[4-(2-furyl)-6-(trifluoromethyl)-2-pyrimidinyl]sulfanyl}acetamide treatment, identifying potential off-target effects, and exploring its potential in combination with other therapeutic agents. In addition, N-[4-(diethylamino)phenyl]-2-{[4-(2-furyl)-6-(trifluoromethyl)-2-pyrimidinyl]sulfanyl}acetamide may have potential applications in tissue engineering and regenerative medicine, as the Notch signaling pathway plays a crucial role in stem cell differentiation and tissue repair.

Synthesis Methods

N-[4-(diethylamino)phenyl]-2-{[4-(2-furyl)-6-(trifluoromethyl)-2-pyrimidinyl]sulfanyl}acetamide can be synthesized through a multi-step process involving the reaction of 4-(diethylamino)benzaldehyde with 2-mercaptopyrimidine-4,6-diol in the presence of trifluoroacetic acid to form the intermediate product 2-{[4-(diethylamino)phenyl]methylene}-4,6-dioxo-1,2,3,4-tetrahydropyrimidine-5-carboxylic acid ethyl ester. This intermediate is then reacted with 2-furylboronic acid and palladium catalyst to yield the final product, N-[4-(diethylamino)phenyl]-2-{[4-(2-furyl)-6-(trifluoromethyl)-2-pyrimidinyl]sulfanyl}acetamide.

Scientific Research Applications

N-[4-(diethylamino)phenyl]-2-{[4-(2-furyl)-6-(trifluoromethyl)-2-pyrimidinyl]sulfanyl}acetamide has been extensively studied for its potential in inhibiting the Notch signaling pathway, which is involved in various cellular processes such as angiogenesis, immune response, and cancer development. Studies have shown that N-[4-(diethylamino)phenyl]-2-{[4-(2-furyl)-6-(trifluoromethyl)-2-pyrimidinyl]sulfanyl}acetamide can effectively block the cleavage of Notch receptors, leading to the inhibition of downstream signaling pathways. This has led to the development of N-[4-(diethylamino)phenyl]-2-{[4-(2-furyl)-6-(trifluoromethyl)-2-pyrimidinyl]sulfanyl}acetamide as a potential therapeutic agent for various diseases such as cancer, Alzheimer's disease, and cardiovascular diseases.